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Compound of Interest

Compound Name: YKL-1-116

Cat. No.: B10817727 Get Quote

For researchers, scientists, and drug development professionals, this guide provides crucial

safety protocols and operational plans for the handling and disposal of YKL-1-116, a selective

and covalent CDK7 inhibitor. Adherence to these procedures is vital to ensure personal safety

and maintain a secure laboratory environment.

YKL-1-116 is a potent compound requiring careful handling to prevent exposure.[1][2][3] The

following information outlines the necessary personal protective equipment (PPE), step-by-step

handling procedures, and proper disposal methods.

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling YKL-1-116 to minimize exposure risk. This

guidance is based on general safety protocols for hazardous chemicals and should be

supplemented by a risk assessment specific to the experimental procedures being performed.
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PPE Category Item Specifications

Hand Protection Chemical-resistant gloves

Nitrile or neoprene,

disposable. Double-gloving is

recommended.

Eye Protection
Safety glasses with side

shields or goggles

Must be worn at all times in the

laboratory.

Body Protection Laboratory coat
Fully buttoned, with tight-fitting

cuffs.

Respiratory Protection
Use in a well-ventilated area or

under a fume hood.

A NIOSH-approved respirator

may be necessary for

procedures that could

generate dust or aerosols.

Operational Plan: Step-by-Step Handling
Procedures
A systematic approach to handling YKL-1-116 is essential to prevent contamination and

accidental exposure.

Preparation:

Ensure all necessary PPE is donned correctly before entering the designated handling

area.

Verify that a chemical fume hood is available and functioning properly.

Prepare all required equipment and reagents in advance to minimize movement and

potential for spills.

Weighing and Reconstitution:

Handle the solid form of YKL-1-116 within a chemical fume hood to avoid inhalation of any

airborne particles.
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Use appropriate tools for weighing, such as a microbalance with a draft shield.

When reconstituting the compound, add the solvent slowly and carefully to the vial to

prevent splashing.

Experimental Use:

All procedures involving YKL-1-116, including cell culture treatment and biochemical

assays, should be conducted within a certified biological safety cabinet or chemical fume

hood.

Avoid direct contact with the compound. Use disposable tips and other equipment to

handle solutions.

Post-Handling:

After completing the experimental work, decontaminate all surfaces and equipment that

may have come into contact with YKL-1-116.

Remove PPE in the designated area, avoiding cross-contamination. Dispose of gloves

and other disposable items as hazardous waste.

Wash hands thoroughly with soap and water after removing gloves.

Disposal Plan
Proper disposal of YKL-1-116 and associated waste is critical to prevent environmental

contamination and ensure regulatory compliance.

Solid Waste: All solid waste contaminated with YKL-1-116, including empty vials, pipette tips,

and gloves, must be collected in a designated, labeled hazardous waste container.

Liquid Waste: All liquid waste containing YKL-1-116 should be collected in a sealed, labeled

hazardous waste container. Do not pour any solutions containing this compound down the

drain.

Decontamination: All non-disposable equipment should be thoroughly decontaminated

according to established laboratory procedures for hazardous chemicals.
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Waste Pickup: Follow your institution's guidelines for the disposal of chemical waste. Contact

your institution's Environmental Health and Safety (EHS) department for specific instructions

on waste pickup and disposal.
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Caption: Workflow for the safe handling and disposal of YKL-1-116.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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